![molecular formula C10H13BrN2O B250718 N-(5-bromo-6-methylpyridin-2-yl)butanamide](/img/structure/B250718.png)
N-(5-bromo-6-methylpyridin-2-yl)butanamide
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Overview
Description
N-(5-bromo-6-methylpyridin-2-yl)butanamide, also known as BMB, is a chemical compound that has been widely used in scientific research due to its unique properties. BMB is a pyridine derivative that is commonly used as a reagent in organic synthesis. It is a yellow solid that is soluble in organic solvents such as ethanol and chloroform. BMB has been shown to have a variety of biological effects, making it a valuable tool for researchers in many different fields.
Mechanism of Action
The mechanism of action of N-(5-bromo-6-methylpyridin-2-yl)butanamide is not fully understood, but it is believed to have a variety of biological effects. This compound has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels in the brain, which can have a variety of effects on cognition and memory.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its inhibition of acetylcholinesterase and butyrylcholinesterase, this compound has also been shown to inhibit the activity of other enzymes such as carbonic anhydrase and alpha-glucosidase. These effects can have a variety of implications for the treatment of diseases such as Alzheimer's and diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(5-bromo-6-methylpyridin-2-yl)butanamide in lab experiments is its versatility. It can be used in a variety of different applications, including organic synthesis, enzyme inhibition studies, and drug discovery. However, there are also some limitations to using this compound. It can be difficult to obtain pure samples of the compound, and it can be toxic in high doses. Additionally, some of the effects of this compound on biological systems are not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are many potential future directions for research involving N-(5-bromo-6-methylpyridin-2-yl)butanamide. One area of interest is the development of new drugs that target acetylcholinesterase and other enzymes that are inhibited by this compound. Another area of interest is the study of this compound's effects on other biological systems, such as its potential role in the treatment of cancer or other diseases. Finally, there is also interest in developing new synthesis methods for this compound that are more efficient and environmentally friendly.
Synthesis Methods
N-(5-bromo-6-methylpyridin-2-yl)butanamide can be synthesized using a variety of methods, but the most common approach is to react 2-bromo-5-methylpyridine with butanoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of this compound as a yellow solid. The purity of the resulting compound can be improved through recrystallization or column chromatography.
Scientific Research Applications
N-(5-bromo-6-methylpyridin-2-yl)butanamide has been used in a variety of scientific research applications due to its unique properties. One of the most common uses of this compound is as a reagent in organic synthesis. It can be used to introduce a pyridine ring into a variety of organic molecules, making it a valuable tool for drug discovery and other applications.
Properties
Molecular Formula |
C10H13BrN2O |
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Molecular Weight |
257.13 g/mol |
IUPAC Name |
N-(5-bromo-6-methylpyridin-2-yl)butanamide |
InChI |
InChI=1S/C10H13BrN2O/c1-3-4-10(14)13-9-6-5-8(11)7(2)12-9/h5-6H,3-4H2,1-2H3,(H,12,13,14) |
InChI Key |
GHBQTFPFUQFINM-UHFFFAOYSA-N |
SMILES |
CCCC(=O)NC1=NC(=C(C=C1)Br)C |
Canonical SMILES |
CCCC(=O)NC1=NC(=C(C=C1)Br)C |
Origin of Product |
United States |
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